4-bromo-1,3-dimethyl-1H-pyrazole hydrobromide

• IUPAC Name: 4-bromo-1,3-dimethylpyrazole;hydrobromide
• InChI: InChI=1S/C5H7BrN2.BrH/c1-4-5(6)3-8(2)7-4;/h3H,1-2H3;1H
• InChI Key: DNBHTSYDZFJSHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1Br)C.Br
• Molecular Formula: C5H8Br2N2
• Molecular Weight: 255.94 g/mol
• CAS RN: 5775-85-9

Description

4-Bromo-1,3-dimethyl-1H-pyrazole is a heterocyclic compound. It has the empirical formula C5H7BrN2 and a molecular weight of 175.03. This compound is part of the heterocyclic building blocks.

Synthesis Analysis

The synthesis of pyrazoles involves various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system. A silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes provides pyrazoles. One-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride readily form pyrazoline intermediates under mild conditions.

Molecular Structure Analysis

The molecular structure of 4-bromo-1,3-dimethyl-1H-pyrazole can be represented by the SMILES string Cc1nn(C)cc1Br. The InChI key for this compound is UESOBPUTZLYSGI-UHFFFAOYSA-N.

Chemical Reactions Analysis

Pyrazoles undergo various chemical reactions. For instance, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles. A mild and convenient Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones provides a broad range of pyrazole derivatives.

Physical And Chemical Properties Analysis

4-Bromo-1,3-dimethyl-1H-pyrazole is a liquid at room temperature. It has a refractive index of 1.521 and a density of 1.487 g/mL at 25°C.

Scientific Research Applications

Solid-state Structure Analysis

• The molecular and crystal structures of pyrazole hydrochloride and hydrobromide salts, including those similar to 4-bromo-1,3-dimethyl-1H-pyrazole hydrobromide, have been determined by X-ray analysis and CPMAS NMR spectroscopy. These compounds form dimers linked by N-H...Cl/Br hydrogen bonds (Foces-Foces et al., 1997).

Synthesis of Organic Compounds

• Research has shown efficient approaches for synthesizing various organic derivatives using bromide catalysts, which could potentially include this compound (Jin et al., 2004).

Tautomerism Studies

• Studies on tautomerism in the solid state and in solution of 4-bromo-1H-pyrazoles have been conducted. These studies involve multinuclear magnetic resonance spectroscopy and, for some compounds, X-ray crystallography (Trofimenko et al., 2007).

Anticancer Activity

• Certain pyrazole derivatives, potentially including those related to this compound, have been synthesized and evaluated for their anticancer activity. These studies include the synthesis of iridium(III) complexes based on pyrazole-appended ligands (Paitandi et al., 2017).

Kinetic Studies in Organic Synthesis

• Kinetic studies for the synthesis of pyrazole derivatives have been conducted, focusing on reactions under phase transfer catalysis and ultrasonic irradiation conditions (Wang et al., 2015).

Antibacterial and Antifungal Activities

• New pyrazole derivatives have been synthesized and tested for their antibacterial and antifungal activities, demonstrating the potential of this compound in pharmaceutical applications (Pundeer et al., 2013).

Electronic and Optical Applications

• Research on bromopyrazole derivatives, similar to this compound, has been conducted for their potential use in electronic and optical applications, such as in organic light-emitting diodes (OLEDs) (Salunke et al., 2016).

Safety and Hazards

This compound is classified as a skin irritant, eye irritant, and may cause respiratory irritation. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area. In case of skin contact, it is advised to wash with plenty of soap and water.

Mechanism of Action

Target of Action

It is known that pyrazole derivatives can interact with various biological targets, depending on their chemical structure .

Mode of Action

Pyrazole derivatives can exhibit a range of biological activities, including inhibitory effects on certain enzymes or receptor binding .

Biochemical Pathways

Pyrazole derivatives can influence various biochemical pathways depending on their specific targets .

Result of Action

It is known that pyrazole derivatives can have various effects at the molecular and cellular level, depending on their specific targets .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 4-bromo-1,3-dimethyl-1H-pyrazole hydrobromide . For instance, the compound is moisture sensitive , which means its stability and efficacy could be affected by humidity levels in the environment.